Methyl 3-fluoro-4-(piperazin-1-yl)benzoate

• IUPAC Name: methyl 3-fluoro-4-piperazin-1-ylbenzoate
• InChI: InChI=1S/C12H15FN2O2/c1-17-12(16)9-2-3-11(10(13)8-9)15-6-4-14-5-7-15/h2-3,8,14H,4-7H2,1H3
• InChI Key: OOQVRLBVSZGEPA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)N2CCNCC2)F
• Molecular Formula: C12H15FN2O2
• DSSTOX Substance ID: DTXSID90593658
• Molecular Weight: 238.26 g/mol
• CAS RN: 234082-10-1

Description

Methyl 3-fluoro-4-(piperazin-1-yl)benzoate is a chemical compound that has recently gained attention in scientific research due to its potential applications in various fields. This compound is a derivative of benzoic acid and contains a fluorine atom and a piperazine group.

Scientific Research Applications

Luminescent Properties and Electron Transfer

• Research has explored compounds related to Methyl 3-fluoro-4-(piperazin-1-yl)benzoate, specifically piperazine substituted naphthalimide compounds, for their luminescent properties and photo-induced electron transfer potential. These properties are characteristic of pH probes and have implications in fluorescence-based applications (Gan, Chen, Chang, & Tian, 2003).

Molecular Structure and Intermolecular Interactions

• Studies on closely related 1-[(1,3-benzodioxol-5-yl)methyl]-4-(halobenzoyl)piperazines, which share structural similarities with this compound, reveal insights into molecular conformations and intermolecular interactions. This research is critical for understanding how structural variations influence molecular behavior and potential applications (Mahesha, Sagar, Yathirajan, Furuya, Haraguchi, Akitsu, & Glidewell, 2019).

X-Ray Crystallography and Molecular Conformation

• The structural analysis of compounds like this compound using X-ray crystallography can reveal specific molecular conformations. Such analysis is valuable in drug design and understanding how molecular structure influences biological activity (Little, Jenkins, & Vaughan, 2008).

Pharmacokinetics and Metabolism Studies

• Compounds similar to this compound, like flumatinib, have been studied for their pharmacokinetics and metabolism in clinical settings, particularly in treatments like chronic myelogenous leukemia. Understanding the metabolic pathways of such compounds is crucial for developing effective treatments (Gong, Chen, Deng, & Zhong, 2010).

Optical Spectroscopic and Computational Studies

• Research on piperazine derivatives, which are structurally related to this compound, involves optical spectroscopic and computational binding studies. These studies are significant in understanding how these compounds interact with biological molecules, aiding in drug development and pharmacological research (Karthikeyan, Chinnathambi, Kannan, Rajakumar, Velmurugan, Bharanidharan, Aruna, & Ganesan, 2015).

Synthesis and Antimicrobial Activity

• The synthesis and antimicrobial activity of derivatives of compounds like this compound have been studied, providing valuable insights into potential applications in treating infectious diseases. Such research is instrumental in the development of new antimicrobial agents (Mishra & Chundawat, 2019).

Inhibitory Activity and Drug Design

• Studies on piperazine-based compounds related to this compound have focused on their inhibitory activities, especially in contexts like HIV-1 attachment and COX2 inhibition. Such research is crucial for drug discovery and development of targeted therapies (Wang et al., 2009), (Srinivas et al., 2015).

Novel Synthesis Techniques

• Research into novel synthesis techniques for compounds like this compound helps in developing more efficient and cost-effective methods for producing these compounds. This research is essential for pharmaceutical manufacturing and material science (Balaraju, Kalyani, & Laxminarayana, 2019).

Synthesis routes and methods

Procedure details

Anhydrous piperazine was added to a THF solution of methyl 3,4-difluorobenzoate, and the mixture was stirred at 60° C. for 18 hours to obtain methyl 3-fluoro-4-piperazin-1-ylbenzoate.